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Compound of Interest

Compound Name: Cuparene

Cat. No.: B1203844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cuparene is a naturally occurring sesquiterpenoid hydrocarbon with a characteristic woody

and spicy aroma. It is found in the essential oils of various plants, including those from the

Cupressaceae family, from which it derives its name. As a chiral molecule, it exists as two

enantiomers, (+)-Cuparene and (-)-Cuparene. This technical guide provides a comprehensive

overview of the core physicochemical properties of Cuparene, with a focus on quantitative data

and the experimental methodologies used for their determination. This information is critical for

researchers in fields such as natural product chemistry, pharmacology, and fragrance science,

as well as for professionals involved in drug development and chemical synthesis.

Physicochemical Properties of Cuparene
The following table summarizes the key physicochemical properties of Cuparene, providing a

consolidated reference for its physical and chemical characteristics.
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Property Value Source(s)

Molecular Formula C₁₅H₂₂ [1][2][3][4][5]

Molecular Weight 202.34 g/mol [1][2][4]

Boiling Point
267-269 °C at 760 mmHg[3];

275 °C (lit.)[1][2][6][7][8][9]
[1][2][3][10][7][8][9]

Density 0.937 g/mL at 20 °C (lit.) [1][2][10][8][9]

Refractive Index n20/D 1.523 (lit.) [1][2][3][8][9]

Optical Rotation [α]20/D +64±2°, neat [1][2][8][9]

Flash Point 110 °C (230 °F) - closed cup [2][3][8][9]

LogP (o/w) 6.210[3]; 5.5 (XLogP3-AA)[11] [3][11]

Vapor Pressure 0.012 mmHg @ 25.00 °C (est) [3]

Kovats Retention Index
1500 (Semi-standard non-

polar)

Solubility

Soluble in alcohol; Insoluble in

water (0.2199 mg/L @ 25 °C

est)

[3]

Appearance Colorless clear liquid (est) [3]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Cuparene are

outlined below. These protocols are based on standard laboratory practices and established

methodologies.

Boiling Point Determination (Capillary Method)
The boiling point of Cuparene can be determined using the capillary method, a technique

suitable for small quantities of liquid.

Apparatus:
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Thiele tube or similar heating bath (e.g., oil bath)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Stand and clamps

Procedure:

A small amount of Cuparene is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

Cuparene sample.

The test tube is attached to a thermometer, ensuring the sample and the thermometer bulb

are at the same level.

The assembly is then immersed in a heating bath (Thiele tube).

The heating bath is heated gently and uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is then removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

This is the point where the vapor pressure of the sample equals the atmospheric pressure.[1]

[8][12]

Density Measurement (Oscillating U-tube Method)
The density of liquid Cuparene can be accurately measured using a digital density meter that

employs the oscillating U-tube principle, in accordance with ASTM D4052.[4][13]
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Apparatus:

Digital Density Meter with an oscillating U-tube

Thermostatic control for the measuring cell

Syringe or automated sampler for sample injection

Procedure:

The digital density meter is calibrated using two standards of known density, typically dry air

and deionized water.

The measuring cell (the U-tube) is brought to and maintained at a constant temperature

(e.g., 20 °C).

A small, bubble-free aliquot of the Cuparene sample is introduced into the U-tube.

The instrument measures the oscillation period of the U-tube filled with the sample.

The density of the sample is automatically calculated by the instrument based on the

measured oscillation period and the calibration data.[5][14] The result is typically expressed

in g/mL or kg/m ³.[4]

Refractive Index Measurement (Abbe Refractometer)
The refractive index of Cuparene, a measure of how light propagates through it, is determined

using an Abbe refractometer.

Apparatus:

Abbe Refractometer

Constant temperature water bath

Light source (typically a sodium D-line lamp, 589 nm)

Dropper or pipette
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Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The temperature of the prisms is regulated to a constant temperature (e.g., 20 °C) using the

circulating water bath.

A few drops of the Cuparene sample are placed on the surface of the lower prism.

The prisms are closed and locked.

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the adjustment knob is turned until the field of view is

divided into a light and a dark section.

The compensator is adjusted to eliminate any color fringe at the borderline, resulting in a

sharp, single line.

The adjustment knob is then used to bring the borderline exactly to the center of the

crosshairs.

The refractive index is read directly from the instrument's scale.[9][15]

Optical Rotation Measurement (Polarimetry)
As a chiral molecule, the optical rotation of Cuparene is measured using a polarimeter. This

property is crucial for distinguishing between its enantiomers.

Apparatus:

Polarimeter

Polarimeter cell (sample tube) of a specific path length (e.g., 1 decimeter)

Sodium D-line lamp (589 nm) as the light source

Thermostatic control
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Procedure:

The polarimeter is calibrated by measuring the optical rotation of a blank solvent (if the

sample is in solution) or an empty cell (for a neat sample). This reading is set to zero.

The polarimeter cell is carefully filled with the neat Cuparene sample, ensuring no air

bubbles are present in the light path.

The filled cell is placed in the polarimeter, and the temperature is allowed to equilibrate (e.g.,

20 °C).

Light from the sodium lamp is passed through the sample.

The analyzer is rotated until the field of view, as seen through the eyepiece, appears

uniformly illuminated or at a minimum intensity, depending on the instrument's design.

The observed angle of rotation (α) is recorded.

The specific rotation [α] is calculated using the formula: [α] = α / (l × d), where 'l' is the path

length in decimeters and 'd' is the density of the neat liquid in g/mL.[7][16][17][18]

Flash Point Determination (Pensky-Martens Closed-Cup
Method)
The flash point, the lowest temperature at which vapors of the material will ignite, is determined

for Cuparene using a Pensky-Martens closed-cup tester, following a procedure similar to

ASTM D93.[11][19]

Apparatus:

Pensky-Martens closed-cup flash point tester

Heating source

Stirrer

Ignition source (e.g., a small flame or an electric igniter)
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Thermometer

Procedure:

The sample cup of the Pensky-Martens apparatus is filled with Cuparene to the specified

level.

The lid is securely placed on the cup.

The sample is heated at a slow, constant rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and the ignition source is dipped into

the vapor space above the liquid surface for a short, specified duration.

This process is repeated until a flash is observed inside the cup.

The temperature at which the flash occurs is recorded as the flash point of Cuparene.[2][6]

[20]

Mandatory Visualization
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Caption: Experimental workflow for determining the physicochemical properties of Cuparene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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